Cas no 1021081-91-3 (1-benzyl-3-{2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea)

• Product Name: 1-benzyl-3-{2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea
• CAS No: 1021081-91-3
• MF: C₂₁H₂₂N₄O₂
• MW: 362.424984455109
• CID: 6205817
• PubChem ID: 42109840
• Update Time: 2025-10-29

1-benzyl-3-{2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-{2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea
• 1021081-91-3
• F5072-2322
• VU0633229-1
• 1-benzyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea
• AKOS024494781
• 1-benzyl-3-[2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]ethyl]urea

• Inchi： 1S/C21H22N4O2/c1-16-7-9-18(10-8-16)19-11-12-20(26)25(24-19)14-13-22-21(27)23-15-17-5-3-2-4-6-17/h2-12H,13-15H2,1H3,(H2,22,23,27)
• InChI Key： NQYVLKHGZNZEDW-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC(C)=CC=2)=NN1CCNC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 362.17427596g/mol
• Monoisotopic Mass: 362.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-benzyl-3-{2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea

1-Benzyl-3-{2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea: A Comprehensive Overview

The compound 1-benzyl-3-{2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea (CAS No. 1021081-91-3) is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. The CAS No. 1021081-91-3 identifier uniquely identifies this compound in scientific literature and regulatory databases, ensuring precise communication among researchers and regulatory bodies.

The molecular structure of 1-benzyl-3-{2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea is characterized by a urea functional group, a benzyl substituent, and a dihydropyridazine ring system. The dihydropyridazine moiety, which is partially saturated, introduces interesting electronic properties to the molecule. Recent studies have highlighted the importance of such heterocyclic systems in modulating biological activities, particularly in enzyme inhibition and receptor binding. The 4-methylphenyl substituent further enhances the molecule's hydrophobicity, potentially influencing its pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1021081-91-3, leveraging multi-component reactions and catalytic processes. These methods not only improve yield but also reduce environmental impact, aligning with green chemistry principles. The synthesis of this compound involves strategic functional group transformations, including the formation of the urea linkage and the construction of the dihydropyridazine ring system.

From a pharmacological perspective, 1-benzyl-3-{2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea has shown promise as a potential therapeutic agent. Preclinical studies suggest that it may exhibit activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE). The dihydropyridazine core is particularly noted for its ability to interact with enzyme active sites, making it a valuable scaffold for drug design.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on optimizing its solubility and stability under various conditions to enhance its suitability for these applications.

The CAS No. 1021081-91-3 designation underscores the importance of standardized nomenclature in chemical research and regulation. This ensures that researchers worldwide can reference the compound consistently, facilitating collaboration and knowledge sharing. Regulatory agencies rely on such identifiers to assess safety profiles and determine appropriate usage guidelines.

In conclusion, 1-benzyl-3-{2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea (CAS No. 1021081-91-3) represents a versatile molecule with diverse applications across multiple scientific domains. Its structural complexity offers opportunities for innovation in drug discovery and materials development. As research continues to uncover its full potential, this compound stands at the forefront of cutting-edge scientific exploration.